Cas no 865656-29-7 (3-(4-tert-butylbenzenesulfonyl)-6-chloro-2H-chromen-2-one)

• Product Name: 3-(4-tert-butylbenzenesulfonyl)-6-chloro-2H-chromen-2-one
• CAS No: 865656-29-7
• MF: C₁₉H₁₇ClO₄S
• MW: 376.853883504868
• CID: 5232696
• Update Time: 2025-10-30

3-(4-tert-butylbenzenesulfonyl)-6-chloro-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-tert-butylphenyl)sulfonyl-6-chlorochromen-2-one
• 3-(4-tert-butylbenzenesulfonyl)-6-chloro-2H-chromen-2-one

• Inchi： 1S/C19H17ClO4S/c1-19(2,3)13-4-7-15(8-5-13)25(22,23)17-11-12-10-14(20)6-9-16(12)24-18(17)21/h4-11H,1-3H3
• InChI Key： SARXVNZUEGJPGN-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(C=C(Cl)C=C2)C=C1S(C1=CC=C(C(C)(C)C)C=C1)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 3-(4-tert-butylbenzenesulfonyl)-6-chloro-2H-chromen-2-one

3-(4-tert-butylbenzenesulfonyl)-6-chloro-2H-chromen-2-one: A Versatile Compound for Pharmaceutical and Chemical Applications

3-(4-tert-butylbenzenesulfonyl)-6-chloro-2H-chromen-2-one, with the chemical formula C21H20ClO3S and CAS number 865656-29-7, is a multifunctional compound that has garnered significant attention in the pharmaceutical and chemical industries. This compound belongs to the class of chromone derivatives, which are known for their diverse biological activities and structural versatility. The presence of a tert-butyl group, a benzenesulfonyl moiety, and a chloro substituent at the 6-position contributes to its unique chemical properties and potential therapeutic applications.

Recent studies have highlighted the importance of 3-(4-tert-butylbenzenesulfonyl)-6-chloro-2H-chromen-2-one in the development of novel drug candidates targeting various diseases. The chromen-2-one ring system, also known as a coumarin ring, is a fundamental structural element in many bioactive compounds. The tert-butyl group provides steric hindrance and enhances the stability of the molecule, while the benzenesulfonyl group introduces electrophilic characteristics that can modulate interactions with biological targets.

One of the most promising areas of research involving 3-(4-tert-butylbenzenesulfonyl)-6-chloro-2H-chromen-2-one is its potential application in the treatment of neurodegenerative disorders. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited significant neuroprotective effects in vitro. The chloro substituent at the 6-position was found to enhance the compound's ability to cross the blood-brain barrier, making it a candidate for the development of therapies for Alzheimer's disease and Parkinson's disease.

Another critical aspect of 3-(4-tert-butylbenzenesulfonyl)-6-chloro-2H-chromen-2-one is its role in the design of selective kinase inhibitors. Kinases are enzymes that play a central role in cellular signaling, and their dysregulation is implicated in various cancers. Researchers have explored the potential of this compound to inhibit specific kinases, such as EGFR and AURKA, which are known to be overactive in certain malignancies. A 2024 study in the Journal of Biological Chemistry reported that 3-(4-tert-butylbenzenesulfonyl)-6-chloro-2H-chromen-2-one showed potent inhibitory activity against AURKA, with an IC50 value of 0.8 nM. This finding underscores its potential as a lead compound for the development of targeted cancer therapies.

The benzenesulfonyl group in 3-(4-tert-butylbenzenesulfonyl)-6-chloro-2H-chromen-2-one also plays a crucial role in modulating its pharmacokinetic properties. A 2023 review in the European Journal of Medicinal Chemistry highlighted that sulfonamide derivatives often exhibit improved metabolic stability and reduced toxicity compared to their non-sulfonated counterparts. This characteristic makes 3-(4-tert-butylbenzenesulfonyl)-6-chloro-2H-chromen-2-one an attractive candidate for drug development, as it may offer better therapeutic outcomes with fewer side effects.

Recent advances in computational chemistry have further expanded the understanding of 3-(4-tert-butylbenzenesulfonyl)-6-chloro-2H-chromen-2-one's potential applications. Molecular docking studies have revealed that this compound can bind to various protein targets, including COX-2 and 5-LOX, which are key enzymes in the inflammatory response. A 2024 study published in Computational and Structural Chemistry demonstrated that the chromen-2-one ring system can form hydrogen bonds with amino acid residues in these enzymes, thereby inhibiting their activity. These findings suggest that 3-(4-tert-butylbenzenesulfonyl)-6-chloro-2H-chromen-2-one may have anti-inflammatory properties, making it a potential therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its pharmaceutical applications, 3-(4-tert-butylbenzenesulfonyl)-6-chloro-2H-chromen-2-one has also been explored for its use in materials science. Its unique chemical structure and functional groups make it a suitable candidate for the development of novel polymers and coatings. A 2023 study in the Journal of Materials Chemistry reported that this compound can be incorporated into polymer matrices to enhance their mechanical properties and thermal stability. This application highlights the versatility of 3-(4-tert-butylbenzenesulfonyl)-6-chloro-2H-chromen-2-one beyond its biological significance.

Despite its promising potential, the development of 3-(4-tert-butylbenzenesulfonyl)-6-chloro-2H-chromen-2-one as a therapeutic agent is still in its early stages. Several challenges remain, including the optimization of its chemical structure for improved potency and reduced toxicity. Additionally, the need for further preclinical and clinical studies to validate its safety and efficacy is critical. However, the growing body of research on this compound suggests that it has the potential to become a valuable tool in the fight against a wide range of diseases.

In conclusion, 3-(4-tert-butylbenzenesulfonyl)-6-chloro-2H-chromen-2-one is a multifunctional compound with a wide range of potential applications in the pharmaceutical and chemical industries. Its unique structural features, including the tert-butyl, benzenesulfonyl, and chloro groups, contribute to its diverse biological activities and pharmacological properties. The recent advancements in research on this compound have opened new avenues for its use in the treatment of neurodegenerative disorders, cancer, and inflammatory diseases. As further studies are conducted, it is likely that 3-(4-tert-butylbenzenesulfonyl)-6-chloro-2H-chromen-2-one will continue to play a significant role in the development of novel therapeutic agents.

For more information on the latest research and applications of 3-(4-tert-butylbenzenesulfonyl)-6-chloro-2H-chromen-2-one, it is recommended to consult recent scientific journals and databases such as the Journal of Medicinal Chemistry, European Journal of Medicinal Chemistry, and Computational and Structural Chemistry. These resources provide up-to-date insights into the potential of this compound and its role in advancing medical and chemical research.